Cas no 501435-46-7 (2H-Azepin-2-one, hexahydro-5-hydroxy-6,6-dimethyl-)

• Product Name: 2H-Azepin-2-one, hexahydro-5-hydroxy-6,6-dimethyl-
• CAS No: 501435-46-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1560780
• PubChem ID: 86212573
• Update Time: 2025-04-21

2H-Azepin-2-one, hexahydro-5-hydroxy-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-5-hydroxy-6,6-dimethyl-
• 501435-46-7
• 5-hydroxy-6,6-dimethylazepan-2-one
• DTXSID101237990
• Hexahydro-5-hydroxy-6,6-dimethyl-2H-azepin-2-one

• Inchi： 1S/C8H15NO2/c1-8(2)5-9-7(11)4-3-6(8)10/h6,10H,3-5H2,1-2H3,(H,9,11)
• InChI Key： MBVHUFDETLVHNE-UHFFFAOYSA-N
• SMILES： OC1CCC(NCC1(C)C)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33